Cas no 2460739-94-8 (rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol)

• Product Name: rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol
• CAS No: 2460739-94-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD32703013
• CID: 5669863
• PubChem ID: 155820656
• Update Time: 2025-06-13

rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 2460739-94-8
• rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol
• EN300-27081237

• MDL： MFCD32703013
• Inchi： 1S/C12H17NO2/c1-11(14)7-8-13-9-12(11,15)10-5-3-2-4-6-10/h2-6,13-15H,7-9H2,1H3/t11-,12-/m1/s1
• InChI Key： WTXWTHJUWBRZRJ-VXGBXAGGSA-N
• SMILES： O[C@]1(C)CCNC[C@]1(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.5Ų

Additional information on rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol

Chemical Profile of rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol (CAS No. 2460739-94-8)

rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex piperidine core and functionalized hydroxyl groups. This molecule has garnered attention due to its structural uniqueness and potential biological activities. The compound’s Chemical Abstracts Service (CAS) number, 2460739-94-8, provides a unique identifier that distinguishes it in chemical databases and literature, facilitating precise referencing in research and development contexts.

The structural framework of rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol consists of a piperidine ring substituted with a methyl group at the 4-position and a phenyl group at the 3-position. Additionally, the presence of two hydroxyl groups at the 3 and 4 positions introduces chiral centers, making this compound a racemic mixture. This stereochemical configuration is crucial for its pharmacological properties, as the spatial arrangement of substituents can significantly influence receptor binding and metabolic pathways.

In recent years, there has been growing interest in piperidine derivatives due to their diverse pharmacological applications. Piperidine scaffolds are frequently found in drugs targeting central nervous system (CNS) disorders, such as antipsychotics and antidepressants. The presence of aromatic rings and hydroxyl functionalities in rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol suggests potential interactions with various biological targets, including neurotransmitter receptors.

One of the most compelling aspects of this compound is its potential role in drug discovery. The combination of a phenyl group and two hydroxyl groups creates multiple sites for chemical modification, allowing researchers to explore derivatives with enhanced or tailored biological activities. For instance, modifications at the 3-position could alter binding affinity to specific receptors, while changes at the 4-position might influence metabolic stability.

Recent studies have highlighted the importance of stereochemistry in piperidine-based compounds. The (3R,4S) configuration in rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol has been investigated for its interaction with enzymes and receptors involved in drug metabolism and signaling. Such investigations are critical for understanding pharmacokinetic profiles and for designing molecules with improved bioavailability and reduced side effects.

The pharmaceutical industry has increasingly focused on developing small molecules that can modulate CNS function without causing significant side effects. Piperidine derivatives like rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol offer a promising scaffold for such endeavors. The compound’s ability to interact with multiple targets makes it a valuable candidate for further exploration in medicinal chemistry.

In addition to CNS applications, this compound may have relevance in other therapeutic areas. For example, its structural features could make it useful in developing treatments for neurodegenerative diseases or pain management. The hydroxyl groups provide opportunities for hydrogen bonding interactions with biological targets, which could enhance binding affinity and selectivity.

The synthesis of rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol presents both challenges and opportunities for chemists. The need to maintain stereochemical integrity during synthesis requires careful selection of reaction conditions and protecting groups. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of such compounds, which are often necessary for clinical applications.

As research continues to uncover new biological functions of piperidine derivatives, compounds like rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol are likely to play an increasingly important role in drug development. Their unique structural features offer a rich ground for innovation in medicinal chemistry, potentially leading to novel therapeutics that address unmet medical needs.

The future directions for research on this compound may include exploring its interactions with protein targets using computational methods and experimental techniques such as X-ray crystallography. Understanding these interactions at a molecular level will be essential for optimizing its pharmacological properties.

In conclusion,rac-(3R,4S)-4-methyl-3-phenylpiperidine-3,4-diol (CAS No. 2460739-94-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique features make it a valuable tool for drug discovery efforts aimed at developing treatments for various diseases. As our understanding of its biological activities grows, this molecule is poised to contribute to advancements in medicinal chemistry.